Cas no 1540024-40-5 (5-ethyl-1H-pyrazole-3-carbonitrile)
1540024-40-5 structure
Product Name:5-ethyl-1H-pyrazole-3-carbonitrile
CAS No:1540024-40-5
MF:C6H7N3
MW:121.139880418777
CID:5831146
PubChem ID:82650961
Update Time:2024-01-13
5-ethyl-1H-pyrazole-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-3-carbonitrile, 5-ethyl-
- 5-Ethyl-1H-pyrazole-3-carbonitrile
- 1540024-40-5
- EN300-1293524
- 5-ethyl-1H-pyrazole-3-carbonitrile
-
- Inchi: 1S/C6H7N3/c1-2-5-3-6(4-7)9-8-5/h3H,2H2,1H3,(H,8,9)
- InChI Key: GIOKUVXDWGQCRF-UHFFFAOYSA-N
- SMILES: N1C(CC)=CC(C#N)=N1
Computed Properties
- Exact Mass: 121.063997236g/mol
- Monoisotopic Mass: 121.063997236g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 52.5Ų
Experimental Properties
- Density: 1.15±0.1 g/cm3(Predicted)
- Boiling Point: 302.5±22.0 °C(Predicted)
- pka: 10.08±0.10(Predicted)
5-ethyl-1H-pyrazole-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1293524-0.05g |
5-ethyl-1H-pyrazole-3-carbonitrile |
1540024-40-5 | 95% | 0.05g |
$359.0 | 2023-06-06 | |
| Enamine | EN300-1293524-0.1g |
5-ethyl-1H-pyrazole-3-carbonitrile |
1540024-40-5 | 95% | 0.1g |
$535.0 | 2023-06-06 | |
| Enamine | EN300-1293524-0.25g |
5-ethyl-1H-pyrazole-3-carbonitrile |
1540024-40-5 | 95% | 0.25g |
$763.0 | 2023-06-06 | |
| Enamine | EN300-1293524-0.5g |
5-ethyl-1H-pyrazole-3-carbonitrile |
1540024-40-5 | 95% | 0.5g |
$1203.0 | 2023-06-06 | |
| Enamine | EN300-1293524-1.0g |
5-ethyl-1H-pyrazole-3-carbonitrile |
1540024-40-5 | 95% | 1g |
$1543.0 | 2023-06-06 | |
| Enamine | EN300-1293524-2.5g |
5-ethyl-1H-pyrazole-3-carbonitrile |
1540024-40-5 | 95% | 2.5g |
$3025.0 | 2023-06-06 | |
| Enamine | EN300-1293524-5.0g |
5-ethyl-1H-pyrazole-3-carbonitrile |
1540024-40-5 | 95% | 5g |
$4475.0 | 2023-06-06 | |
| Enamine | EN300-1293524-10.0g |
5-ethyl-1H-pyrazole-3-carbonitrile |
1540024-40-5 | 95% | 10g |
$6635.0 | 2023-06-06 | |
| Enamine | EN300-6312890-50mg |
5-ethyl-1H-pyrazole-3-carbonitrile |
1540024-40-5 | 95.0% | 50mg |
$359.0 | 2023-09-30 | |
| Enamine | EN300-6312890-100mg |
5-ethyl-1H-pyrazole-3-carbonitrile |
1540024-40-5 | 95.0% | 100mg |
$535.0 | 2023-09-30 |
5-ethyl-1H-pyrazole-3-carbonitrile Related Literature
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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